Cas no 942473-93-0 (6-chloro-4-fluoro-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-4-fluoro-1,3-benzothiazol-2-amine
• CAS No: 942473-93-0
• MF: C₇H₄ClFN₂S
• MW: 202.636462211609
• MDL: MFCD09475484
• CID: 1087516
• PubChem ID: 17244950
• Update Time: 2025-06-12

6-chloro-4-fluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-fluorobenzo[d]thiazol-2-amine
• 2-AMINO-6-CHLORO-4-FLUOROBENZOTHIAZOLE
• 6-chloro-4-fluoro-1,3-benzothiazol-2-amine
• 6-chloro-4-fluoro-1,3-benzothiazol-2-amine(SALTDATA: HCl)
• CS-0118134
• DTXSID80589444
• 6-Chloro-4-fluoro-2-benzothiazolamine
• F2158-0723
• EN300-238354
• AKOS000113665
• 942473-93-0
• STL411781

• MDL： MFCD09475484
• Inchi： 1S/C7H4ClFN2S/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H,(H2,10,11)
• InChI Key： AHFUZIIJDNCFRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)SC(N)=N2)F

Computed Properties

• Exact Mass: 201.9767752g/mol
• Monoisotopic Mass: 201.9767752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-chloro-4-fluoro-1,3-benzothiazol-2-amine

Introduction to 6-chloro-4-fluoro-1,3-benzothiazol-2-amine (CAS No: 942473-93-0)

6-chloro-4-fluoro-1,3-benzothiazol-2-amine, with the CAS number 942473-93-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of this compound, particularly the presence of both chloro and fluoro substituents, contribute to its unique chemical properties and potential biological functions.

The benzothiazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases. The< strong>6-chloro-4-fluoro substitution pattern on the benzothiazole ring enhances its interactiveness with biological targets, making it a valuable intermediate in drug design. The< strong>2-amino group provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in benzothiazole derivatives due to their reported activities against a range of therapeutic targets. For instance, studies have demonstrated that compounds containing the benzothiazole moiety exhibit antimicrobial, anti-inflammatory, and anticancer properties. The< strong>6-chloro-4-fluoro configuration has been particularly noted for its enhanced binding affinity to certain enzymes and receptors, which is crucial for developing effective pharmaceutical agents.

The synthesis of< strong>6-chloro-4-fluoro-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on appropriately substituted precursors, followed by functional group transformations. The presence of both chloro and fluoro substituents necessitates precise control over reaction conditions to prevent unwanted side products.

The pharmacological potential of< strong>6-chloro-4-fluoro-substituted benzothiazoles has been explored in several preclinical studies. These investigations have highlighted the compound's ability to modulate key biological pathways involved in disease progression. For example, research suggests that derivatives of this nature may interfere with signal transduction pathways in cancer cells, leading to apoptosis or growth inhibition. Additionally, their anti-inflammatory effects have been attributed to interactions with cytokine production pathways.

The< strong>2-amino group in< strong>6-chloro-4-fluoro-1,3-benzothiazol-2-amine offers further opportunities for derivatization. By introducing various pharmacophores at this position, chemists can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This flexibility has led to the development of several novel analogs with improved solubility, bioavailability, and target specificity.

In the context of drug discovery, computational methods such as molecular docking and virtual screening have been instrumental in identifying promising candidates like< strong>6-chloro-< strong>4-fluoro-1,3-benzothiazol-2-amine. These techniques allow researchers to predict binding affinities and interactions with biological targets without the need for extensive experimental screening. Such advancements have accelerated the process of identifying lead compounds for further development.

The chemical stability of< strong>6-chloro-< strong>4-fluoro-1,3-benzothiazol-2-amine is another critical consideration in pharmaceutical applications. The presence of both electron-withdrawing chloro and fluoro groups can influence its reactivity and shelf life. Storage conditions must be carefully controlled to prevent degradation, ensuring that the compound remains effective throughout its intended use.

Ethical considerations are also paramount when developing new pharmaceuticals based on compounds like< strong>6-chloro-< strong>4-fluoro-1,3-benzothiazol-2-am ine>. Rigorous safety testing is essential to evaluate potential side effects and ensure patient well-being. Collaborative efforts between chemists, biologists, and clinicians are necessary to translate laboratory findings into safe and effective therapies.

The future prospects for< strong >6-chloro-< strong >4-fluoro-1 ,3 -benzothiazol -2 -amine are promising ,with ongoing research exploring its potential in treating various diseases . Innovations in synthetic methodologies and drug delivery systems may further enhance its therapeutic applications . As our understanding of biological mechanisms continues to evolve , so too will our ability to harness compounds like this one for medical benefit . p >